Cas no 899994-93-5 (3-4-(2-fluorobenzoyl)piperazin-1-yl-6-(4-methylpiperidin-1-yl)pyridazine)

• Product Name: 3-4-(2-fluorobenzoyl)piperazin-1-yl-6-(4-methylpiperidin-1-yl)pyridazine
• CAS No: 899994-93-5
• MF: C₂₁H₂₆FN₅O
• MW: 383.46244764328
• CID: 5492627
• PubChem ID: 16800210
• Update Time: 2025-05-19

3-4-(2-fluorobenzoyl)piperazin-1-yl-6-(4-methylpiperidin-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• VU0499173-1
• (2-fluorophenyl)(4-(6-(4-methylpiperidin-1-yl)pyridazin-3-yl)piperazin-1-yl)methanone
• 899994-93-5
• F2791-0160
• AKOS024467224
• 3-[4-(2-fluorobenzoyl)piperazin-1-yl]-6-(4-methylpiperidin-1-yl)pyridazine
• 3-4-(2-fluorobenzoyl)piperazin-1-yl-6-(4-methylpiperidin-1-yl)pyridazine

• Inchi： 1S/C21H26FN5O/c1-16-8-10-25(11-9-16)19-6-7-20(24-23-19)26-12-14-27(15-13-26)21(28)17-4-2-3-5-18(17)22/h2-7,16H,8-15H2,1H3
• InChI Key： RZLFSEFWWWNCFU-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(N1CCN(C2=CC=C(N=N2)N2CCC(C)CC2)CC1)=O

Computed Properties

• Exact Mass: 383.21213863g/mol
• Monoisotopic Mass: 383.21213863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52.6Ų

Additional information on 3-4-(2-fluorobenzoyl)piperazin-1-yl-6-(4-methylpiperidin-1-yl)pyridazine

Introduction to Compound with CAS No. 899994-93-5 and Product Name: 3-4-(2-fluorobenzoyl)piperazin-1-yl-6-(4-methylpiperidin-1-yl)pyridazine

The compound with the CAS number 899994-93-5 and the product name 3-4-(2-fluorobenzoyl)piperazin-1-yl-6-(4-methylpiperidin-1-yl)pyridazine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including fluorobenzoyl, piperazine, and methylpiperidine moieties, suggests a high degree of chemical complexity that may contribute to its unique pharmacological properties.

Recent research in the domain of bioorganic chemistry has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The structure of 3-4-(2-fluorobenzoyl)piperazin-1-yl-6-(4-methylpiperidin-1-yl)pyridazine incorporates elements that are frequently explored in the design of bioactive molecules. Specifically, the piperazine ring is a well-known pharmacophore found in numerous drugs, while the fluorobenzoyl group can enhance metabolic stability and binding affinity. The integration of these components into a single molecule opens up possibilities for targeting multiple biological pathways simultaneously.

One of the most compelling aspects of this compound is its potential role as a scaffold for further derivatization. The flexibility provided by the piperazine and methylpiperidine rings allows for structural modifications that could fine-tune its pharmacokinetic and pharmacodynamic profiles. This adaptability is particularly valuable in drug development, where optimizing a molecule for efficacy, solubility, and bioavailability is crucial. Current studies are exploring how variations in this framework can influence interactions with biological targets, such as enzymes and receptors.

The fluorobenzoyl moiety, in particular, has been extensively studied for its ability to modulate receptor binding. Fluoro-substituted aromatic compounds often exhibit enhanced binding affinity due to the electronic properties of fluorine atoms, which can stabilize charged intermediates and improve ligand-receptor interactions. In the context of 3-4-(2-fluorobenzoyl)piperazin-1-yl-6-(4-methylpiperidin-1-yl)pyridazine, this group may play a critical role in determining its biological activity. Preliminary computational studies suggest that the fluorine atom can significantly influence the compound's orientation within binding pockets, potentially leading to improved drug-like properties.

Advances in computational chemistry have enabled researchers to predict the behavior of complex molecules like this one with greater accuracy than ever before. Techniques such as molecular dynamics simulations and quantum mechanical calculations are being used to model how 3-4-(2-fluorobenzoyl)piperazin-1-yl-6-(4-methylpiperidin-1-yl)pyridazine interacts with biological targets at an atomic level. These insights are invaluable for guiding synthetic efforts and optimizing lead compounds for clinical development. By leveraging these computational tools, scientists can accelerate the drug discovery process and reduce the reliance on empirical screening methods.

The broader significance of this compound lies in its potential to address unmet medical needs across various therapeutic areas. For instance, its structural features may make it suitable for developing treatments targeting neurological disorders, where piperazine-based compounds have shown promise. Additionally, the presence of a fluorine atom could enhance its suitability for applications in oncology, given that many successful anticancer agents incorporate fluorine substituents to improve their pharmacological properties. As research progresses, it will be essential to explore how modifications to this core structure can expand its therapeutic applications.

In conclusion, the compound with CAS no. 899994-93-5 and product name 3-4-(2-fluorobenzoyl)piperazin-1-yl-6-(4-methylpiperidin-1-y l)pyridazine represents a promising candidate for further investigation in pharmaceutical chemistry. Its complex architecture and functional groups offer numerous opportunities for developing novel therapeutic agents with improved efficacy and selectivity. By combining experimental synthesis with cutting-edge computational methods, researchers can unlock the full potential of this molecule and contribute to advancements in medicine.